(E)-ethyl 4-(3-(5-methylfuran-2-yl)acrylamido)benzoate

• IUPAC Name: ethyl 4-[[(E)-3-(5-methylfuran-2-yl)prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C17H17NO4/c1-3-21-17(20)13-5-7-14(8-6-13)18-16(19)11-10-15-9-4-12(2)22-15/h4-11H,3H2,1-2H3,(H,18,19)/b11-10+
• InChI Key: XIHQAXMEESFAHZ-ZHACJKMWSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C=CC2=CC=C(O2)C
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)/C=C/C2=CC=C(O2)C
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

“(E)-ethyl 4-(3-(5-methylfuran-2-yl)acrylamido)benzoate” is a complex organic compound. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The compound also features an acrylamido group and a benzoate ester.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions involving furan compounds and acrylamides. Protodeboronation of pinacol boronic esters has been reported as a method for creating similar structures.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using spectroscopic techniques such as FT-IR, FT-Raman, UV–vis, and NMR. These techniques can provide information about the compound’s geometric and vibrational properties.

Chemical Reactions Analysis

The compound contains several functional groups that are likely to be reactive. The furan ring, acrylamido group, and benzoate ester each have their own reactivity profiles. For instance, furan rings can undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the polar acrylamido group and the aromatic furan ring could impact the compound’s solubility, boiling point, and melting point.

Scientific Research Applications

Suzuki–Miyaura Coupling

• Application : (E)-ethyl 4-(3-(5-methylfuran-2-yl)acrylamido)benzoate serves as an organoboron reagent in SM coupling reactions. .

Cytotoxicity Studies

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Structural Elucidation

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Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors in the body .

Mode of Action

It’s known that the compound can undergo various chemical reactions, such as catalytic protodeboronation . This process involves a radical approach and is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .

Biochemical Pathways

The compound’s involvement in the catalytic protodeboronation of alkyl boronic esters suggests it may play a role in various organic synthesis processes .

Result of Action

The compound’s involvement in catalytic reactions suggests it may influence the formation of various organic compounds .